Cas no 438630-74-1 (1-Methanesulfonylpiperidine-4-carbonitrile)

• Product Name: 1-Methanesulfonylpiperidine-4-carbonitrile
• CAS No: 438630-74-1
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• MDL: MFCD11099946
• CID: 5526281
• Update Time: 2025-05-24

1-Methanesulfonylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methanesulfonylpiperidine-4-carbonitrile

• MDL： MFCD11099946
• Inchi： 1S/C7H12N2O2S/c1-12(10,11)9-4-2-7(6-8)3-5-9/h7H,2-5H2,1H3
• InChI Key： LZPNPUNUFAYEIE-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C#N)CC1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Methanesulfonylpiperidine-4-carbonitrile

Comprehensive Overview of 1-Methanesulfonylpiperidine-4-carbonitrile (CAS No. 438630-74-1): Properties, Applications, and Industry Insights

1-Methanesulfonylpiperidine-4-carbonitrile (CAS No. 438630-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This nitrile-containing sulfonyl derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and heterocyclic compounds. Its molecular formula, C₇H₁₂N₂O₂S, reflects a balanced combination of functional groups that enable diverse chemical transformations.

The growing demand for piperidine derivatives like 1-Methanesulfonylpiperidine-4-carbonitrile is driven by their critical role in modern medicinal chemistry. Researchers frequently explore this compound for its potential in kinase inhibitor design and central nervous system (CNS) drug development, addressing trending topics such as neurodegenerative disease treatment and targeted cancer therapies. Its sulfonyl group enhances binding affinity to biological targets, while the cyano functionality offers valuable synthetic handles for further derivatization.

From a synthetic chemistry perspective, CAS 438630-74-1 demonstrates excellent stability under standard laboratory conditions, making it a reliable building block for multi-step organic synthesis. The compound's piperidine scaffold is particularly valuable in creating three-dimensional molecular architectures – a current focus area in drug discovery to improve target selectivity and reduce off-target effects. Recent publications highlight its use in developing allosteric modulators for G-protein-coupled receptors (GPCRs), aligning with the pharmaceutical industry's shift toward novel drug mechanisms.

The physicochemical properties of 1-Methanesulfonylpiperidine-4-carbonitrile contribute to its broad utility. With moderate lipophilicity (calculated LogP ~0.5) and good solubility in polar organic solvents, it exhibits favorable characteristics for high-throughput screening applications. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting the stringent requirements of GMP-compliant synthesis. These qualities make it particularly valuable for structure-activity relationship (SAR) studies during lead optimization phases.

In the context of green chemistry initiatives, synthetic routes to 1-Methanesulfonylpiperidine-4-carbonitrile have evolved to incorporate catalytic methods and atom-economical processes. Recent patent literature describes improved preparations using continuous flow chemistry techniques, reducing solvent waste and energy consumption – addressing the industry's growing emphasis on sustainable pharmaceutical manufacturing. Such advancements respond to frequent search queries about eco-friendly synthetic methodologies and cost-effective chemical production.

The commercial availability of CAS 438630-74-1 through major chemical suppliers has expanded significantly, with global distribution networks ensuring accessibility for research institutions and pharmaceutical companies. Quality control documentation typically includes comprehensive spectroscopic data (IR, ¹H/¹³C NMR) and residual solvent analysis, meeting the rigorous standards of regulatory bodies like the FDA and EMA. This aligns with current industry concerns about supply chain reliability and material traceability in drug development pipelines.

Looking toward future applications, 1-Methanesulfonylpiperidine-4-carbonitrile shows promise in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features enable incorporation into bifunctional molecules that are revolutionizing approaches to undruggable targets – a hot topic in current drug discovery forums and scientific literature. The compound's compatibility with click chemistry protocols further enhances its utility for creating chemical probes in biological studies.

For researchers investigating structure-based drug design, computational modeling suggests that 1-Methanesulfonylpiperidine-4-carbonitrile can adopt multiple bioactive conformations when bound to protein targets. This molecular flexibility is particularly valuable in addressing current challenges with drug resistance and polypharmacology – subjects generating substantial discussion in recent scientific conferences and publications. The compound's hydrogen bond acceptor/donor profile makes it suitable for modulating protein-protein interactions, another frontier in therapeutic development.

In analytical applications, 438630-74-1 serves as a valuable reference standard for method development in LC-MS systems, particularly for analyzing structurally related pharmaceutical metabolites. Its well-characterized fragmentation pattern assists in mass spectrometry studies, addressing common laboratory needs for reliable analytical markers. This application aligns with increasing industry focus on impurity characterization and degradation product analysis throughout the drug development lifecycle.

The safety profile of 1-Methanesulfonylpiperidine-4-carbonitrile has been extensively documented through standard toxicological screening assays. While proper laboratory handling procedures should always be followed, available data indicate low acute toxicity, making it suitable for various research environments. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and personal protective equipment recommendations, reflecting current best practices in chemical safety management.